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Compound of Interest

Compound Name: tert-Butylcyclopentane

Cat. No.: B16133621

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the experimentally determined

thermodynamic properties of tert-Butylcyclopentane (C₉H₁₈, CAS No: 3875-52-3). The data

presented herein is critical for chemical process design, reaction modeling, and understanding

the physicochemical behavior of this compound in various applications, including its potential

use as a solvent or in synthetic chemistry within the pharmaceutical industry. The information is

primarily derived from a comprehensive study published in the Journal of Chemical &

Engineering Data, which employed high-precision adiabatic calorimetry and comparative

ebulliometry.

Core Thermodynamic and Physical Properties
Tert-Butylcyclopentane is a cycloalkane with a molecular weight of 126.239 g/mol . A

summary of its fundamental physical and thermodynamic properties is provided below for quick

reference.

Table 1: General Physical and Thermodynamic Properties of tert-Butylcyclopentane
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Property Value Unit

Molecular Formula C₉H₁₈ -

Molecular Weight 126.239 g/mol

CAS Number 3875-52-3 -

Normal Boiling Point 142.9 °C

416.05 K

Density (at 20°C) 0.814 g/cm³

Refractive Index (at 20°C) 1.445 -

Flash Point 27.6 °C

Vapor Pressure (at 25°C) 6.86 mmHg

0.915 kPa

Triple Point Temperature 185.06 K

Enthalpy of Fusion (at T_triple) 7.280 kJ/mol

Entropy of Fusion (at T_triple) 39.34 J/(K·mol)

Condensed-Phase Heat Capacity and Derived
Properties
The heat capacity of tert-butylcyclopentane in its crystalline and liquid states was determined

using adiabatic calorimetry. These measurements are essential for calculating changes in

enthalpy and entropy over a range of temperatures.

Table 2: Molar Heat Capacity (C_p) of Condensed-Phase tert-Butylcyclopentane at Selected

Temperatures
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Temperature (K)
Molar Heat Capacity, C_p
(J/(K·mol))

Phase

10 4.89 Crystal

20 22.10 Crystal

40 54.34 Crystal

60 75.38 Crystal

100 108.00 Crystal

150 143.20 Crystal

185.06 (T_triple) 170.80 Crystal

185.06 (T_triple) 197.80 Liquid

200 200.10 Liquid

250 212.90 Liquid

298.15 226.50 Liquid

350 244.50 Liquid

400 264.80 Liquid

From this data, other thermodynamic functions such as standard entropy (S°), enthalpy (H°),

and Gibbs free energy (G°) can be derived.

Table 3: Derived Molar Thermodynamic Functions for Liquid tert-Butylcyclopentane at

Standard Conditions (T = 298.15 K, P = 0.1 MPa)
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Function Value Unit

Molar Heat Capacity, C_p 226.5 J/(K·mol)

Standard Molar Entropy, S° 315.84 J/(K·mol)

Enthalpy Function, -[G°(T) - H°

(0)]/T
179.94 J/(K·mol)

Enthalpy Increment, H°(T) - H°

(0)
40.52 kJ/mol

Vapor Pressure and Enthalpy of Vaporization
The vapor pressure of tert-butylcyclopentane was measured using a comparative

ebulliometric method. This data is crucial for distillation process design and for calculating the

enthalpy of vaporization.

Table 4: Experimental Vapor Pressure of Liquid tert-Butylcyclopentane

| Temperature (K) | Vapor Pressure (kPa) | | :--- | :--- | :--- | | 353.45 | 28.551 | | 367.05 | 42.912 |

| 381.15 | 63.858 | | 395.75 | 93.411 | | 416.05 | 101.325 (Normal BP) |

The enthalpy of vaporization (ΔH_vap) can be calculated from the vapor pressure data using

the Clausius-Clapeyron equation or derived from Antoine or Cox equation fits.

Table 5: Enthalpy of Vaporization at Selected Temperatures

Temperature (K)
Enthalpy of Vaporization, ΔH_vap
(kJ/mol)

298.15 41.52

416.05 (Normal BP) 33.70

Experimental Protocols
The high quality of the thermodynamic data presented relies on meticulous experimental

procedures. The following sections detail the methodologies employed.
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Adiabatic Calorimetry
The heat capacity of tert-butylcyclopentane from near absolute zero to well above its melting

point was determined using a laboratory-built adiabatic calorimeter.

Methodology:

Sample Purification: The tert-butylcyclopentane sample was purified by fractional

distillation to a purity greater than 99.9%.

Calorimeter Loading: A precisely weighed amount of the sample was loaded into a platinum

calorimeter vessel under vacuum to prevent contamination.

Adiabatic Shield Control: The calorimeter vessel was suspended within a series of concentric

adiabatic shields. The temperature difference between the vessel and the innermost shield

was continuously monitored by thermocouples and maintained near zero by electronic

controllers. This minimizes heat exchange with the surroundings.[1]

Energy Input: Known increments of electrical energy were supplied to a heater within the

calorimeter vessel.

Temperature Measurement: The resulting temperature rise of the sample was measured with

a calibrated platinum resistance thermometer.

Heat Capacity Calculation: The heat capacity was calculated from the measured energy

input and the corresponding temperature change, after correcting for the heat capacity of the

empty calorimeter vessel. Measurements were taken in intermittent heating steps through

the crystalline and liquid phases.

Enthalpy of Fusion: For the melting transition, energy was added continuously, and the

enthalpy of fusion was determined from the total energy required to melt the sample at the

triple-point temperature.
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Fig. 1: Workflow for Adiabatic Calorimetry Measurement.

Comparative Ebulliometry
Vapor pressures were measured using a comparative ebulliometer, which simultaneously

measures the boiling temperature of the sample and a reference substance (water) at the

same controlled pressure.[2][3]

Methodology:

Apparatus: A twin ebulliometric apparatus was used, consisting of two identical boilers

connected to a common pressure manifold.[2] One boiler contained the tert-
butylcyclopentane sample, and the other contained degassed, deionized water as the

reference substance.

Pressure Control: The pressure within the system was controlled by admitting or removing

an inert gas (nitrogen or helium) and was dampened by large ballast volumes.

Temperature Measurement: The boiling and condensation temperatures of both the sample

and the reference substance were measured using calibrated platinum resistance

thermometers placed in thermowells. This setup allows for precise determination of the

equilibrium boiling temperature.[2]

Data Acquisition: At a stable system pressure, the boiling temperatures of both the sample

(T_sample) and water (T_ref) were recorded.

Pressure Calculation: The precise pressure (P) in the system was not measured directly but

was calculated from the measured boiling temperature of water (T_ref) using a highly

accurate temperature-vapor pressure relationship for water.
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Data Collection: The procedure was repeated at various pressure levels to obtain a set of (P,

T_sample) data points.
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Fig. 2: Logic Diagram for Comparative Ebulliometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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